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Compound of Interest |

4-chloro-1-ethyl-3-methyl-1H-
Compound Name:

pyrazole
CAS No.: 1172461-39-0
Cat. No.: B1328114

Get Quote

To the intended audience of researchers, scientists, and drug development professionals: This

document addresses the topic of the safety and handling of 4-chloro-1-ethyl-3-methyl-1H-
pyrazole. Initial comprehensive searches for safety data, handling protocols, and toxicological
information specific to this compound did not yield a dedicated Safety Data Sheet (SDS) or
CAS number for this exact structure.

In the interest of scientific integrity and safety, it is crucial to state that the absence of specific
data for "4-chloro-1-ethyl-3-methyl-1H-pyrazole" prevents the creation of a definitive handling
guide for this molecule. The practice of extrapolating safety information from structurally related
but distinct molecules should be approached with extreme caution, as minor structural changes
can lead to significant differences in reactivity, toxicity, and overall hazard profile.

This guide will therefore present the available, verified safety and handling information for
closely related, commercially available pyrazole derivatives. This information is provided for
reference and to inform a conservative, safety-first approach should you be working with novel
but related compounds. The data presented below does not pertain directly to 4-chloro-1-
ethyl-3-methyl-1H-pyrazole and must not be used as a direct substitute.
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Section 1: Analysis of Related Pyrazole Derivatives

The primary compounds for which detailed safety information is available are:

e 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 127892-62-0): An isomeric
and functionalized analog.

e 4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid ethyl ester (CAS: 128537-47-3): A
derivative of the requested compound's core structure.

These compounds, while different, share the chlorinated pyrazole core and are used in
pharmaceutical and agrochemical research.[1][2] Their established hazard profiles provide a
baseline for understanding the potential risks associated with this class of chemicals.

Section 2: Hazard Identification and Classification of
Related Compounds

For 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid, the following GHS classifications
have been identified:

 Skin Irritation (Category 2): Causes skin irritation.[3][4]
o Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[4][5]

The hazard statements associated with this compound are H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation).[4][5]

While a full GHS classification for the ethyl ester derivative was not available, the general
handling precautions suggest similar irritant properties.

Physicochemical Properties of a Related Isomer
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Value for 4-Chloro-3-ethyl-
Property 1-methyl-1H-pyrazole-5- Source
carboxylic acid

CAS Number 127892-62-0 [1][2][6]

Molecular Formula C7H9CIN202 [1][2][6]

Molecular Weight 188.61 g/mol [1][2][6]
White to light yellow crystalline

Appearance [1][2]
powder

Melting Point 162 - 166 °C [1][2]

Section 3: Recommended Safety and Handling
Protocols (Based on Analogs)

The following protocols are synthesized from the safety data sheets of the related compounds
mentioned above. These represent a minimum standard of care when handling novel
chlorinated pyrazole derivatives.

Personal Protective Equipment (PPE)

A foundational principle of laboratory safety is the consistent and correct use of PPE. The
causality is clear: to prevent chemical exposure through inhalation, dermal contact, or eye
contact, appropriate barriers are essential.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[7] The potential for serious eye irritation necessitates
this level of protection.[3]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile) inspected prior to use.[7]
Wear a lab coat or fire/flame-resistant and impervious clothing.[7] Contaminated clothing
should be removed immediately and washed before reuse.[3]

» Respiratory Protection: All handling of powdered or volatile forms should occur in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation risks.[7][8] If
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exposure limits are exceeded or irritation is experienced, a full-face respirator may be
necessary.[7]

Storage and Incompatibility

Proper storage is a critical control measure to maintain chemical stability and prevent
hazardous reactions.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[7][8] For optimal stability, some sources recommend storage at room temperature or
below 15°C in a cool, dark place.[2]

e Incompatible Materials: Avoid strong oxidizing agents.[5] Store apart from foodstuff
containers.[7]

Spill and Emergency Procedures

A self-validating protocol for spills ensures that containment and cleanup are performed safely
and effectively, minimizing exposure and environmental contamination.

o Personal Precautions: In case of a spill, evacuate personnel to a safe area.[7] Avoid
breathing dust, mist, or vapors.[7] Ensure adequate ventilation.[7]

o Cleanup: For solid spills, use dry cleanup procedures to avoid generating dust.[9] Collect the
material using spark-proof tools and place it in a suitable, closed container for disposal.[7]
Prevent the chemical from entering drains.[3]

o First Aid:

o If on Skin: Immediately wash off with soap and plenty of water. If skin irritation occurs,
seek medical attention.[3][8]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[3]

[8]

o If Inhaled: Move the person into fresh air. If you feel unwell, get medical attention.[3][8]
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o If Swallowed: Rinse mouth. Do not induce vomiting. Call a doctor or Poison Control Center
immediately.[7]

Section 4: Workflow and Logic Diagrams

Due to the lack of specific reaction protocols for 4-chloro-1-ethyl-3-methyl-1H-pyrazole, a
detailed experimental workflow cannot be provided. However, a generalized workflow for
handling potentially hazardous chemical powders can be visualized.

General Handling Workflow for Potentially Hazardous
Pyrazole Derivatives
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Figure 1: General Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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